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Compound of Interest

Compound Name: CCG-2046

Cat. No.: B1662337

Essential Safety and Handling Guide for CCG-
2046

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling CCG-2046. The following procedural
guidance is based on available data for this research chemical.

Disclaimer: A comprehensive Safety Data Sheet (SDS) for CCG-2046 is not publicly available.
The information provided below is based on data from chemical suppliers and general
laboratory safety protocols for handling potent small molecule inhibitors. It is imperative to
supplement this guide with your institution's specific safety procedures and to request a
complete SDS from your supplier.

Personal Protective Equipment (PPE)

When handling CCG-2046, which is typically a powdered substance, appropriate personal
protective equipment is crucial to minimize exposure. The following PPE is recommended:

o Respiratory Protection: For handling larger quantities or when there is a risk of
aerosolization, a properly fitted NIOSH-approved respirator is recommended. At a minimum,
a well-fitted surgical mask should be used for handling small quantities in a well-ventilated
area.
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e Eye and Face Protection: Chemical safety goggles are mandatory to protect against
splashes and dust. A face shield should be worn in addition to goggles when handling larger
guantities or when there is a significant risk of splashing.

o Hand Protection: Chemically resistant gloves, such as nitrile gloves, should be worn at all
times. It is advisable to double-glove. Gloves should be inspected for tears or holes before
use and changed immediately if contaminated.

o Body Protection: A laboratory coat is required. For procedures with a higher risk of
contamination, disposable coveralls are recommended.

Operational and Disposal Plans

Handling and Storage:

CCG-2046 is a potent research chemical and should be handled with care in a designated
area, preferably within a chemical fume hood or a ventilated enclosure.

o Storage: Store CCG-2046 at -20°C in a tightly sealed container, as recommended by
suppliers.[1][2]

o Preparation of Solutions: Solutions are typically prepared in Dimethyl Sulfoxide (DMSO).[1]
[2] When preparing solutions, it is advised to do so in a chemical fume hood to avoid
inhalation of dust or aerosols. To enhance solubility, the tube can be warmed to 37°C and
sonicated.[1]

Spill Management: In the event of a spill, cordon off the area and wear appropriate PPE. For
a small spill of the solid, gently cover with an absorbent material and carefully scoop it into a
sealed container for disposal. For a liquid spill, absorb with an inert material and place it in a

sealed container. The area should then be decontaminated.
Disposal:

All waste contaminated with CCG-2046, including empty containers, used PPE, and spill
cleanup materials, should be treated as hazardous chemical waste. Dispose of this waste in
accordance with local, state, and federal regulations. Do not dispose of it down the drain or in
regular trash.
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Quantitative Data

The following table summarizes the available quantitative data for CCG-2046.

Property

Value

Source

Chemical Name

3-methyl-3-
propylcyclopropane-1,1,2,2-
tetracarbonitrile

[1]

CAS Number 13017-69-1 [1]
Molecular Formula C11H10N4 [1]
Molecular Weight 198.22 g/mol [1]
Appearance White solid [2]
Solubility <19.82 mg/mL in DMSO [1][2]
IC50 (RGSA4) 4.3 pM [1][3]
IC50 (TNF-a) 2.32 uM (HTRF assay), 0.66 (1]
UM (ELISA assay)
Visualizations

Diagram 1: General Chemical Handling Workflow
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Caption: A generalized workflow for safely handling laboratory chemicals.

Diagram 2: Known Signaling Pathway Interactions of CCG-2046
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Caption: CCG-2046 inhibits RGS4 and TNF-a signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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